Cas no 2095192-07-5 (tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride)

• Product Name: tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride
• CAS No: 2095192-07-5
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• CID: 4637524
• Update Time: 2025-05-20

tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride
• rel-(1S,2S,4R)-tert-Butyl 2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride

• Inchi： 1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-7-4-5-9(13)8(12)6-7;/h7-9H,4-6,12H2,1-3H3;1H/t7-,8+,9+;/m1./s1
• InChI Key： XGKKKCQEYSLZAJ-KEMIKLHMSA-N
• SMILES： C(N1[C@@H]2CC[C@H]1[C@@H](N)C2)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride

Comprehensive Overview of tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride (CAS No. 2095192-07-5)

The compound tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride (CAS No. 2095192-07-5) is a highly specialized bicyclic amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 7-azabicyclo[2.2.1]heptane core and tert-butyl carboxylate group, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers and chemists frequently search for this compound due to its potential role in modulating neurotransmitter systems, such as dopamine and serotonin receptors, which are critical targets for treating neurological disorders.

In recent years, the demand for chiral building blocks like tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound’s stereochemistry (1S,2S,4R) is particularly noteworthy, as it influences the biological activity of resulting drug candidates. Pharmaceutical companies and academic labs often explore its utility in creating protease inhibitors or GPCR modulators, addressing trending topics like neurodegenerative diseases and mental health therapeutics.

The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. Given its relevance to medicinal chemistry, questions about its synthetic routes (e.g., Boc protection strategies) or pharmacokinetic properties are frequently raised in scientific forums and search queries.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride. Innovations in green chemistry and continuous flow synthesis have been explored to optimize its production, aligning with the growing emphasis on sustainable manufacturing. Additionally, its potential as a precursor for N-heterocycles has sparked interest in agrochemical and material science applications.

In summary, tert-butyl rac-(1S,2S,4R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride (CAS No. 2095192-07-5) represents a versatile and high-value compound in modern chemistry. Its multifaceted applications—from CNS drug development to sustainable synthesis—underscore its importance in addressing both scientific challenges and industry demands. Researchers continue to investigate its properties, ensuring its relevance in cutting-edge pharmaceutical and chemical innovations.